Cas no 58010-06-3 (10H-Phenothiazine, 3-(phenylsulfonyl)-)

• Product Name: 10H-Phenothiazine, 3-(phenylsulfonyl)-
• CAS No: 58010-06-3
• MF: C₁₈H₁₃NO₂S₂
• MW: 339.43132185936
• CID: 343498
• PubChem ID: 2302743
• Update Time: 2025-04-19

10H-Phenothiazine, 3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-10H-phenothiazine
• AKOS034457169
• Z56809149
• DTXSID70367874
• Oprea1_528044
• 58010-06-3
• 3-(phenylsulfonyl)-10h-phenothiazine
• HMS1760B16

• Inchi： 1S/C18H13NO2S2/c20-23(21,13-6-2-1-3-7-13)14-10-11-16-18(12-14)22-17-9-5-4-8-15(17)19-16/h1-12,19H
• InChI Key： UUNLUANMOSPSJL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC2=C(C=1)SC1C=CC=CC=1N2)(=O)=O

Computed Properties

• Exact Mass: 339.03889
• Monoisotopic Mass: 339.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 46.17